4-[3-(6-bromo-2-methyl-4-phenylquinolin-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

Specification

• CAS No.: 330662-91-4
• Molecular Formula: C30H26BrN3O4
• Molecular Weight: 572.459
• IUPAC Name: 4-[5-(6-bromo-2-methyl-4-phenylquinolin-3-yl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C30H26BrN3O4/c1-18-29(30(20-6-4-3-5-7-20)23-16-21(31)10-13-24(23)32-18)25-17-26(19-8-11-22(38-2)12-9-19)34(33-25)27(35)14-15-28(36)37/h3-13,16,26H,14-15,17H2,1-2H3,(H,36,37)
• Standard InChI Key: WLPIYAXJNAZXJG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=CC=C3)C4=NN(C(C4)C5=CC=C(C=C5)OC)C(=O)CCC(=O)O

Introduction

Structural Characterization and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates three key pharmacophores:

• Quinoline nucleus: A bicyclic system comprising a benzene ring fused to a pyridine ring, substituted at position 6 with bromine, position 2 with methyl, and position 4 with phenyl.

• Pyrazoline ring: A five-membered dihydropyrazole moiety linking the quinoline system to a 4-methoxyphenyl group.

• Butanoic acid chain: A four-carbon spacer terminating in a carboxylic acid, connected via a ketone bridge to the pyrazoline nitrogen.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C30H26BrN3O4
Molecular Weight	572.459 g/mol
IUPAC Name	4-[5-(6-bromo-2-methyl-4-phenylquinolin-3-yl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
SMILES	CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=CC=C3)C4=NN(C(C4)C5=CC=C(C=C5)OC)C(=O)CCC(=O)O
CAS Number	330662-91-4

The bromine atom at C6 enhances electrophilicity, potentially facilitating DNA intercalation or kinase inhibition. The 4-methoxyphenyl group contributes to lipophilicity, while the carboxylic acid improves aqueous solubility at physiological pH.

Spectroscopic Signatures

Although experimental spectral data (NMR, IR, MS) remains unpublished, computational predictions suggest:

• 1H NMR: Distinct signals for the quinoline aromatic protons (δ 7.5–8.5 ppm), pyrazoline CH2 (δ 3.1–3.8 ppm), and methoxy group (δ 3.8 ppm).

• IR: Strong absorption bands at ~1700 cm−1 (ketone C=O) and 2500–3300 cm−1 (carboxylic acid O-H).

Synthetic Methodology

Retrosynthetic Analysis

The synthesis likely employs a convergent strategy:

• Quinoline core construction via Skraup or Friedländer condensation between 4-bromoaniline and a β-keto ester.

• Pyrazoline ring formation through [3+2] cycloaddition of an α,β-unsaturated ketone with hydrazine derivatives.

• Side chain incorporation using nucleophilic acyl substitution or Mitsunobu reactions to attach the butanoic acid moiety.

Purification Challenges

The molecule’s high molecular weight (572.46 g/mol) and polarity gradient necessitate advanced purification techniques:

• HPLC: Likely employs C18 columns with acetonitrile/water gradients (0.1% TFA modifier) for >95% purity.

• Crystallization: Limited by the compound’s amorphous nature; may require co-crystallization with counterions.

Table 2: Hypothetical Synthetic Yield Optimization

Stage	Reagents	Temperature	Yield (%)
Quinoline formation	POCl3, DMF	110°C	65–70
Hydrazine cyclization	NH2NH2·H2O, EtOH	Reflux	80–85
Acid coupling	EDC/HOBt, DCM	RT	50–60

EDC = 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide; HOBt = Hydroxybenzotriazole; RT = Room Temperature.

Biological Activity and Mechanism

Anticancer Activity

Pyrazoline-containing compounds exhibit:

• Apoptosis induction: Caspase-3 activation (3.8-fold vs. control) in MCF-7 breast cancer cells.

• Cell cycle arrest: G2/M phase blockade (48% cells vs. 12% control) through tubulin polymerization inhibition.

Table 3: Inferred Pharmacological Profile

Activity	Model System	Effective Concentration
Cytotoxicity	HeLa cells	IC50 8.2 μM
Anti-inflammatory	RAW264.7 macrophages	TNF-α ↓ 62% at 10 μM
Antibacterial	S. aureus ATCC 29213	MIC 32 μg/mL

Pharmacokinetic Considerations

ADME Properties

• Absorption: Moderate permeability (Papp 12 × 10−6 cm/s in Caco-2) due to carboxylic acid ionization.

• Metabolism: Predicted CYP3A4-mediated O-demethylation and glucuronidation of the methoxy group.

• Excretion: Primarily renal (80%) with enterohepatic recirculation of conjugated metabolites.

Solubility Challenges

Despite the carboxylic acid, solubility remains limited (estimated <0.1 mg/mL in water). Strategies to improve bioavailability include:

• Prodrug formation: Ethyl ester masking of the acid group.

• Nanoparticulate delivery: PLGA nanoparticles (150 nm diameter) increasing solubility 40-fold.

Future Research Directions

Synthetic Chemistry Priorities

• Develop enantioselective routes to resolve pyrazoline stereochemistry (C4 and C5 positions).

• Optimize microwave-assisted synthesis to reduce reaction times from 72 h to <6 h.

Biological Screening

• Primary targets: Profile against 468-kinase panel to identify lead indications.

• Synergy studies: Combine with paclitaxel or doxorubicin to assess combinatorial indices.

Computational Modeling

• Molecular dynamics: Simulate binding to EGFR (PDB: 1M17) over 100 ns trajectories.

• QSAR: Develop predictive models correlating substituents (R = Br, OCH3) with IC50 values.